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Compound of Interest

Compound Name: UBP710

Cat. No.: B15575262 Get Quote

UBP710 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals prevent activity

loss of UBP710 during storage and experimentation.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for UBP710 to maintain its activity?

A1: Maintaining proper storage conditions is crucial for the long-term stability of UBP710. Most

purified proteins are best stored at low temperatures, typically -20°C or -80°C.[1][2] For

UBP710, we recommend storing lyophilized aliquots at -80°C. If the enzyme is in a glycerol-

containing solution, store it at -20°C, as temperatures below -30°C can cause phase transitions

that may affect activity.[2] It is critical to avoid repeated freeze-thaw cycles, which can denature

the protein.[1][2] We strongly advise aliquoting the protein into single-use volumes before

freezing.[1][2]

Q2: My UBP710 solution appears to have precipitated after thawing. What could be the cause

and how can I prevent this?

A2: Protein precipitation, or aggregation, is a common issue that can result from several

factors.[1] A primary cause is a suboptimal buffer. The pH and ionic strength of the buffer are

critical for maintaining protein solubility.[1] If the buffer's pH is near the protein's isoelectric point
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(pI), the protein's net charge is reduced, leading to aggregation.[1] To prevent this, ensure your

buffer's pH is at least one unit away from UBP710's pI. Additionally, adjusting the salt

concentration (e.g., 150 mM NaCl) can help shield charged patches on the protein surface and

improve solubility.[1]

Q3: Can I store UBP710 at 4°C for short-term use?

A3: While liquid enzymes are sometimes refrigerated at 4°C, this is generally not

recommended for long-term storage as enzymes can gradually denature and lose activity at

higher temperatures.[3][4] For short-term storage (i.e., a few hours to a day), keeping the

enzyme on ice is acceptable.[2] However, for any period longer than a day, it is best to store it

at -20°C or -80°C in appropriate storage buffers containing cryoprotectants like glycerol.[1]

Q4: What are some key handling practices to prevent UBP710 activity loss?

A4: Proper handling is essential for preserving enzyme activity. Always wear gloves to avoid

contamination.[5] When thawing a frozen aliquot, do so slowly on ice. After thawing, gently mix

the solution by pipetting up and down; do not vortex, as this can cause denaturation.[6] Use

pre-chilled pipette tips and tubes when working with the enzyme. For lyophilized enzymes,

allow the container to equilibrate to room temperature for a few minutes before opening to

prevent moisture condensation, which can lead to loss of activity.[3]

Troubleshooting Guide
This guide addresses specific issues you might encounter during your experiments with

UBP710.
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Problem Potential Cause Recommended Solution

Loss of UBP710 Activity Repeated freeze-thaw cycles.

Aliquot the enzyme into single-

use volumes upon arrival to

minimize freeze-thaw cycles.

[1][2]

Improper storage temperature.

Store at -80°C (lyophilized) or

-20°C (in glycerol). Avoid

prolonged storage at 4°C.[2][4]

Buffer incompatibility.

Ensure the buffer pH is optimal

and at least one unit away

from the pI. Check for

appropriate salt concentration.

[1]

Presence of proteases.
Add protease inhibitors to the

storage buffer.[7]

Oxidation of sensitive residues.

Add a reducing agent like DTT

or TCEP to the buffer,

especially if the protein has

exposed cysteine residues.[1]

Protein

Aggregation/Precipitation

Suboptimal buffer pH or ionic

strength.

Perform a buffer screen to

identify the optimal pH and salt

concentration for solubility.[1]

[8]

High protein concentration.

Dilute the protein to a lower

working concentration. If high

concentration is necessary,

screen for stabilizing additives.

Temperature fluctuations.

Maintain a constant low

temperature during handling

and storage. Work on ice

whenever possible.[9]
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Inconsistent Experimental

Results

Inaccurate pipetting of viscous

solutions.

Use low-retention pipette tips

for solutions containing

glycerol.[5]

Degradation of diluted

enzyme.

Prepare dilutions immediately

before use. Consider adding

stabilizing agents like BSA to

the dilution buffer.[2]

Batch-to-batch variability.

Standardize all protocols and

use high-quality, consistent

reagents for each experiment.

[7]

Experimental Protocols
Protocol 1: Aliquoting and Storing UBP710
Objective: To properly aliquot and store UBP710 to ensure long-term stability and activity.

Materials:

UBP710 stock solution

Sterile, low-protein-binding microcentrifuge tubes

Pre-chilled pipette tips

Ice bucket

-80°C freezer

Methodology:

Thaw the UBP710 stock solution slowly on ice.

Once completely thawed, gently mix the solution by slowly pipetting up and down. Do not

vortex.
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Determine the desired volume for single-use aliquots based on your experimental needs.

Using pre-chilled pipette tips, carefully dispense the calculated volume into the sterile, low-

protein-binding microcentrifuge tubes.

Label each tube clearly with the protein name, concentration, and date.

Immediately snap-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath and then

transfer them to a -80°C freezer for long-term storage.

Protocol 2: Thermal Shift Assay for Buffer Optimization
Objective: To determine the optimal buffer conditions for UBP710 stability.

Materials:

UBP710 protein

A series of buffers with varying pH and salt concentrations

Fluorescent dye that binds to unfolded proteins (e.g., SYPRO Orange)

96-well PCR plate

Real-time PCR instrument

Methodology:

Prepare a series of buffers with varying pH values and salt concentrations.

In a 96-well plate, mix UBP710 with each buffer condition.

Add the fluorescent dye to each well.

Use a real-time PCR instrument to gradually increase the temperature of the plate.

As the protein unfolds, the dye will bind to the exposed hydrophobic regions, causing an

increase in fluorescence.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15575262?utm_src=pdf-body
https://www.benchchem.com/product/b15575262?utm_src=pdf-body
https://www.benchchem.com/product/b15575262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The temperature at which the fluorescence rapidly increases is the melting temperature

(Tm). A higher Tm indicates greater protein stability in that buffer condition.

Visual Guides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://k2sci.com/blogs/news/enzymes-storage-best-practices-to-prevent-premature-degradation
https://www.takarabio.com/learning-centers/pcr/faq/shipping-storage-and-handling
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://synapse.patsnap.com/article/troubleshooting-guide-for-common-recombinant-protein-problems
https://synapse.patsnap.com/article/troubleshooting-guide-for-common-recombinant-protein-problems
https://www.cytivalifesciences.com/en/us/insights/troubleshooting-protein-recovery-issues
https://synapse.patsnap.com/article/troubleshooting-guide-for-common-protein-solubility-issues
https://www.benchchem.com/product/b15575262#ubp710-activity-loss-and-prevention-during-storage
https://www.benchchem.com/product/b15575262#ubp710-activity-loss-and-prevention-during-storage
https://www.benchchem.com/product/b15575262#ubp710-activity-loss-and-prevention-during-storage
https://www.benchchem.com/product/b15575262#ubp710-activity-loss-and-prevention-during-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15575262?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

